![molecular formula C7H8N4 B1298012 6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine CAS No. 79173-38-9](/img/structure/B1298012.png)
6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine
Overview
Description
6-Methyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a chemical compound with the CAS Number: 79173-38-9 . It is a solid at room temperature . The IUPAC name for this compound is 6-methyl-7H-pyrazolo[3,4-b]pyridin-3-ylamine .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine, has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced .Physical And Chemical Properties Analysis
6-Methyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a solid at room temperature . Its molecular weight is 148.17 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine: serves as a key intermediate in the synthesis of various heterocyclic compounds. Its structure is pivotal in the construction of complex molecules that are significant in medicinal chemistry due to their biological activities .
Development of Anticancer Agents
Research has indicated the potential of derivatives of this compound in the development of anticancer agents. The pyrazolopyridine core is often found in molecules with antiproliferative properties, making it a valuable scaffold in oncological drug discovery .
Creation of Kinase Inhibitors
The compound’s framework is utilized in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction and are targets for the treatment of various diseases, including cancer .
Pharmaceutical Research
In pharmaceutical research, 6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine is explored for its pharmacokinetic properties. Modifications to its structure can lead to the development of drugs with improved absorption, distribution, metabolism, and excretion (ADME) profiles .
Neurological Disorder Treatments
The compound has been studied for its relevance in treating neurological disorders. Its ability to cross the blood-brain barrier makes it an interesting candidate for the development of neuroactive drugs .
Agricultural Chemistry
In the field of agricultural chemistry, derivatives of this compound are investigated for their use as pesticides or herbicides. The structural motif of pyrazolopyridine can be effective in controlling pests and weeds .
Material Science Applications
This compound is also significant in material science, where it can be incorporated into organic electronic materials due to its electronic properties, which are essential in the development of organic light-emitting diodes (OLEDs) and other electronic devices .
Enzyme Activity Modulation
Finally, 6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine and its derivatives are used in the modulation of enzyme activity. By interacting with specific enzymes, they can regulate biological pathways, which is crucial in the treatment of various diseases .
Safety and Hazards
properties
IUPAC Name |
6-methyl-2H-pyrazolo[3,4-b]pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-4-2-3-5-6(8)10-11-7(5)9-4/h2-3H,1H3,(H3,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICQJGRLWSLEFFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NNC(=C2C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90354322 |
Source
|
| Record name | 6-methyl-1h-pyrazolo[3,4-b]pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90354322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-1h-pyrazolo[3,4-b]pyridin-3-amine | |
CAS RN |
79173-38-9 |
Source
|
| Record name | 6-methyl-1h-pyrazolo[3,4-b]pyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90354322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Methyl-1H-pyrazolo[3,4-b]pyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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